Cas no 1334631-27-4 ((2,4,5-Trifluorophenyl)zinc bromide)

• Product Name: (2,4,5-Trifluorophenyl)zinc bromide
• CAS No: 1334631-27-4
• MF: C₆H₂BrF₃Zn
• MW: 276.388288021088
• CID: 6086874
• PubChem ID: 133144582
• Update Time: 2026-03-11

(2,4,5-Trifluorophenyl)zinc bromide Chemical and Physical Properties

Names and Identifiers

• (2,4,5-Trifluorophenyl)zinc bromide
• (2,4,5-Trifluorophenyl)zinc bromide, 0.50 M in THF
• 1334631-27-4
• bromozinc(1+);1,2,4-trifluorobenzene-5-ide
• MFCD22684945

• Inchi： 1S/C6H2F3.BrH.Zn/c7-4-1-2-5(8)6(9)3-4;;/h2-3H;1H;/q;;+1/p-1
• InChI Key： UFUVPJIXUXWNGA-UHFFFAOYSA-M
• SMILES： [Zn](C1C=C(F)C(F)=CC=1F)Br

Computed Properties

• Exact Mass: 273.85834g/mol
• Monoisotopic Mass: 273.85834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2,4,5-Trifluorophenyl)zinc bromide

Introduction to (2,4,5-Trifluorophenyl)zinc bromide (CAS No. 1334631-27-4)

(2,4,5-Trifluorophenyl)zinc bromide is a versatile organometallic compound with the CAS registry number 1334631-27-4. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique chemical properties and potential applications. The molecule consists of a trifluorophenyl group attached to a zinc atom, with bromine serving as the counterion. Its structure endows it with reactivity that makes it valuable in various chemical transformations.

Recent studies have highlighted the role of (2,4,5-Trifluorophenyl)zinc bromide in cross-coupling reactions, particularly in the context of palladium-catalyzed processes. These reactions are pivotal in the synthesis of complex organic molecules, including those relevant to pharmaceuticals and agrochemicals. The trifluorophenyl group is known for its electron-withdrawing properties, which can influence the reactivity and selectivity of the compound in these reactions.

The synthesis of (2,4,5-Trifluorophenyl)zinc bromide typically involves the reaction of 2,4,5-trifluorophenyl magnesium bromide with zinc salts. This method ensures high purity and stability of the final product. The compound is often used as a precursor in the preparation of other organozinc compounds or as a reagent in nucleophilic aromatic substitution reactions.

In terms of applications, (2,4,5-Trifluorophenyl)zinc bromide has been employed in the construction of biaryl compounds, which are essential components in many drug molecules. Its ability to undergo oxidative addition and transmetallation steps makes it compatible with various catalytic systems. Recent advancements have also explored its use in asymmetric synthesis, where stereocontrol is critical for generating enantiomerically enriched products.

From a materials science perspective, (2,4,5-Trifluorophenyl)zinc bromide has shown promise in the synthesis of low-dimensional materials such as graphene quantum dots and transition metal dichalcogenides. These materials hold potential for applications in electronics and optoelectronics due to their unique electronic properties.

The stability and reactivity of (2,4,5-Trifluorophenyl)zinc bromide are influenced by its steric and electronic characteristics. The trifluorophenyl group introduces steric hindrance while also withdrawing electron density from the zinc center through resonance effects. This interplay between steric and electronic factors can be exploited to design selective catalytic systems or to control reaction pathways in organic synthesis.

Recent research has also focused on the environmental impact and sustainability aspects of using (2,4,5-Trifluorophenyl)zinc bromide in chemical processes. Efforts are being made to develop greener synthesis routes and recycling strategies to minimize waste and reduce ecological footprint.

In conclusion, (2,4,5-Trifluorophenyl)zinc bromide is a valuable compound with diverse applications across multiple disciplines. Its unique properties make it an indispensable tool for researchers working on complex molecular constructions and novel material development.